Cas no 9014-81-7 (Fetuin, Fetal Bovine Serum)
Fetuin, Fetal Bovine Serum Chemical and Physical Properties
Names and Identifiers
-
- Fetuins
- FETUIN I
- FETUIN
- Fetuin, from Bovine Blood, Australia
- New Zealand Origin
- FETUIN I BOVINE
- FETUIN, BOVINE
- FETUIN, FETAL BOVINE SERUM
- Einecs 232-762-7
- Fetuin from fetal bovine serum
- FETUIN FROM FETAL CALF SERUM*GAMMA-IRRAD IATED CELL
- Fetal Bovine Serum Fetuin
- 9002-81-7
- HexCer 44:5;3O(FA 20:2)
- XZDRNDBKYKTHMT-UHFFFAOYSA-N
- 9014-81-7
- DA-53163
- Fetuin, Fetal Bovine Serum
-
- Inchi: 1S/C70H123NO10/c1-3-5-7-9-11-13-14-15-16-28-32-35-38-42-46-50-54-58-66(75)79-59-55-51-47-43-39-36-33-30-27-25-23-21-19-17-18-20-22-24-26-29-31-34-37-41-45-49-53-57-65(74)71-62(63(73)56-52-48-44-40-12-10-8-6-4-2)61-80-70-69(78)68(77)67(76)64(60-72)81-70/h4,6,11-13,15-18,21,23,40,52,56,62-64,67-70,72-73,76-78H,3,5,7-10,14,19-20,22,24-39,41-51,53-55,57-61H2,1-2H3,(H,71,74)
- InChI Key: XZDRNDBKYKTHMT-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1CO)O)O)O)OCC(C(C=CCCC=CCCC=CC)O)NC(CCCCCCCCCCCCCC=CCC=CCCCCCCCCCCCOC(CCCCCCCCCC=CCC=CCCCCC)=O)=O
Computed Properties
- Exact Mass: 1137.91469912g/mol
- Monoisotopic Mass: 1137.91469912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 81
- Rotatable Bond Count: 58
- Complexity: 1620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 7
- XLogP3: 20.2
- Topological Polar Surface Area: 175Ų
Experimental Properties
- Color/Form: Colorless powder.
- Solubility: H2O: 1 mg/mL
- Water Partition Coefficient: Soluble in water 1 mg/mL.
- Solubility: Soluble in water with a solubility of 1mg/ml
Fetuin, Fetal Bovine Serum Security Information
- WGK Germany:3
- FLUKA BRAND F CODES:3-10
- Storage Condition:2-8°C
Fetuin, Fetal Bovine Serum Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P2352-50mg |
Fetuin, Fetal Bovine Serum |
9014-81-7 | ≥99.0% | 50mg |
¥880 | 2025-04-15 | |
| MedChemExpress | HY-P2352-100mg |
Fetuin, Fetal Bovine Serum |
9014-81-7 | ≥99.0% | 100mg |
¥1550 | 2025-04-15 | |
| MedChemExpress | HY-P2352-250mg |
Fetuin, Fetal Bovine Serum |
9014-81-7 | ≥99.0% | 250mg |
¥2560 | 2025-04-15 | |
| MedChemExpress | HY-P2352-500mg |
Fetuin, Fetal Bovine Serum |
9014-81-7 | ≥99.0% | 500mg |
¥4400 | 2025-04-15 | |
| TRC | F777710-100mg |
Fetal Bovine Serum Fetuin |
9014-81-7 | 100mg |
$121.00 | 2023-05-18 | ||
| TRC | F777710-250mg |
Fetal Bovine Serum Fetuin |
9014-81-7 | 250mg |
$242.00 | 2023-05-18 | ||
| TRC | F777710-500mg |
Fetal Bovine Serum Fetuin |
9014-81-7 | 500mg |
$442.00 | 2023-05-18 | ||
| TRC | F777710-1g |
Fetal Bovine Serum Fetuin |
9014-81-7 | 1g |
$ 570.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F918985-10mg |
Fetuin, Fetal Bovine Serum |
9014-81-7 | ≥99% | 10mg |
¥456.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F918985-50mg |
Fetuin, Fetal Bovine Serum |
9014-81-7 | ≥99% | 50mg |
¥1,050.00 | 2022-01-14 |
Fetuin, Fetal Bovine Serum Suppliers
Fetuin, Fetal Bovine Serum Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Fetuin, Fetal Bovine Serum
Introduction to Fetuin and Fetal Bovine Serum (FBS): Applications and Recent Research Developments
Fetuin, a glycoprotein belonging to the fetuin family, plays a critical role in various biological processes, including bone metabolism, inflammation regulation, and vascular homeostasis. Its chemical structure, characterized by a high degree of sialylation and phosphorylation, contributes to its multifunctional properties. The compound with the CAS number 9014-81-7 is specifically recognized as bovine fetuin-A, a major component of the fetal bovine serum (FBS) fraction derived from bovine serum. This introduction explores the biochemical properties of Fetuin, the composition and significance of Fetal Bovine Serum, and recent advancements in their applications within biomedical research and pharmaceutical development.
The significance of Fetuin in physiological contexts cannot be overstated. As a secreted protein, it exerts its effects through interactions with various receptors and signaling pathways. For instance, fetuin-A has been shown to inhibit bone resorption by binding to osteoclasts, thereby promoting osteogenesis. Recent studies have highlighted its role in modulating inflammation, where it interacts with TLR4 (Toll-like receptor 4) to suppress pro-inflammatory cytokine production. These findings underscore the therapeutic potential of Fetuin in conditions such as osteoporosis and chronic inflammatory diseases.
Fetal Bovine Serum (FBS) remains an indispensable component in cell culture media due to its rich composition of growth factors, hormones, and binding proteins. Among these components, Fetuin-A is one of the most abundant glycoproteins, contributing significantly to the serum's ability to support cell proliferation and differentiation. The CAS number 9014-81-7 specifically denotes bovine fetuin-A derived from FBS, emphasizing its purity and biological activity. Modern bioprocessing techniques have enhanced the isolation of high-purity Fetuin-A, reducing contaminants that may interfere with experimental reproducibility.
Recent research has expanded the understanding of Fetuin-A's multifaceted roles beyond traditional applications. For example, studies have demonstrated its potential in regenerative medicine, where it promotes stem cell differentiation into osteoblasts and adipocytes. Additionally, its anti-fibrotic properties have been explored in liver disease models, suggesting its therapeutic utility in mitigating fibrosis progression. These discoveries highlight the need for standardized production methods to ensure consistent quality and efficacy.
The composition of Fetal Bovine Serum (FBS) varies depending on the source animal's diet and health status. However, it consistently contains essential nutrients such as albumin, transferrin, and insulin-like growth factors (IGFs), which are critical for maintaining cellular viability in vitro. The presence of Fetuin-A (CAS number 9014-81-7) ensures that FBS supports not only basic metabolic functions but also more complex processes like tissue repair and immune modulation. This makes FBS a preferred choice for researchers working on complex biological assays.
In recent years, concerns about batch-to-batch variability in FBS have prompted alternative strategies such as chemically defined media (CDM) or animal-free sera (AFS). Despite these advancements, FBS remains widely used due to its proven efficacy in supporting diverse cellular functions. The isolation of highly purified Fetuin-A from FBS has further enhanced its utility by reducing variability associated with impurities or degraded proteins.
The role of Fetuin-A in vascular biology has also gained attention recently. Studies indicate that it contributes to endothelial function by inhibiting oxidative stress and promoting nitric oxide production. This suggests potential applications in cardiovascular disease prevention and treatment. Furthermore, research on post-translational modifications of Fetuin-A, such as glycosylation patterns (CAS number 9014-81-7), has revealed how these modifications influence its biological activity.
Advances in mass spectrometry techniques have enabled detailed characterization of serum proteins like Fetuin-A, providing insights into their structural variations across different animal sources. This information is crucial for optimizing serum-based therapies or diagnostic assays that rely on high-purity standards. Additionally, recombinant versions of Fetuin-A are being developed to overcome limitations associated with natural-derived sera.
The intersection of nanotechnology and biochemistry has opened new avenues for utilizing Fetuin-A derivatives in drug delivery systems. For instance, nanoparticles functionalized with immobilized Fetuin-A have shown promise in targeted drug delivery due to their ability to bind specific receptors on target cells while minimizing off-target effects.
In conclusion, Fetuin, particularly bovine fetuin-A (CAS number 9014-81-7), is a multifunctional protein with significant implications for both basic research and therapeutic applications. Its role within the broader context of fetal bovine serum (FBS) underscores its importance as a key component supporting cellular functions across diverse biomedical fields. Recent research continues to uncover novel mechanisms by which this glycoprotein influences healthspan while also addressing challenges related to sourcing high-purity derivatives for clinical use.
9014-81-7 (Fetuin, Fetal Bovine Serum) Related Products
- 536-13-0(kerasin)
- 36271-49-5(β-Galactosyl-C18-ceramide)
- 9029-90-7(Carnitine acetyltransferase)
- 77538-38-6(Ceramide, 1-O-(4-O-a-D-galactopyranosyl-b-D-galactopyranosyl)-)
- 9002-81-7(Polyoxymethylene)
- 128376-90-9(Tetracosanamide,N-[2-hydroxy-1-[[(O-a-D-mannopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-O-b-D-mannopyranosyl-(1®4)-b-D-glucopyranosyl)oxy]methyl]-3-heptadecenyl]-, [R-[R*,S*-(E)]]- (9CI))
- 17283-91-9(C24:1 b-D-Galactosyl ceramide)
- 128443-10-7(Tetracosanamide,N-[2-hydroxy-1-[[(O-a-D-mannopyranosyl-(1®3)-O-b-D-mannopyranosyl-(1®4)-b-D-glucopyranosyl)oxy]methyl]-3-heptadecenyl]-,[R-[R*,S*-(E)]]- (9CI))
- 71965-57-6(Ceramide, 1-O-(O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl)-)
- 68584-83-8(VINYL Q RESIN)